Cas no 1808-26-0 (Ethyl Arachidonate)

• Product Name: Ethyl Arachidonate
• CAS No: 1808-26-0
• MF: C₂₂H₃₆O₂
• MW: 332.520047187805
• MDL: MFCD00038340
• CID: 181415
• Update Time: 2025-04-19

Ethyl Arachidonate Chemical and Physical Properties

Names and Identifiers

• 5,8,11,14-Eicosatetraenoicacid, ethyl ester, (5Z,8Z,11Z,14Z)-
• Arachidonic Acid ethyl ester
• Ethyl Arachidonate
• 5,8,11,14-Eicosatetraenoic acid ethyl ester Arachidonic acid ethyl ester
• (5Z,8Z,11Z,14Z)-5,8,11,14-Eicosatetraenoic acid ethyl ester

• MDL： MFCD00038340
• Inchi： 1S/C22H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24-4-2/h8-9,11-12,14-15,17-18H,3-7,10,13,16,19-21H2,1-2H3/b9-8-,12-11+,15-14+,18-17+
• InChI Key： SNXPWYFWAZVIAU-ATGQKDINSA-N
• SMILES： CCCCC/C=C\C/C=C/C/C=C/C/C=C/CCCC(OCC)=O

Computed Properties

• Exact Mass: 332.27200
• Monoisotopic Mass: 332.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: liquid
• Density: 0.899±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 418.1±34.0 ºC (760 Torr),
• Flash Point: 100.7±24.0 ºC,
• Refractive Index: 1.485
• Solubility: Insuluble (1.00E-3 g/L) (25 ºC),
• PSA: 26.30000
• LogP: 6.69520
• Solubility: Not determined

Ethyl Arachidonate Security Information

• Hazardous Material transportation number：2845
• WGK Germany：3
• RTECS：JX3855000
• Storage Condition：−20°C
• HazardClass：4.2
• PackingGroup：I
• Safety Term：4.2
• Packing Group：I
• Packing Group：I
• Hazard Level：4.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters